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Compound of Interest

Compound Name: 4-Nitrophthalic anhydride

Cat. No.: B141840 Get Quote

CAS Number: 5466-84-2

This technical guide provides an in-depth overview of 4-Nitrophthalic anhydride, a pivotal

chemical intermediate in pharmaceutical and materials science. The document is tailored for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis protocols, and significant applications, with a particular focus

on its role in the development of targeted cancer therapies.

Physicochemical and Safety Data
4-Nitrophthalic anhydride is a light yellow crystalline solid.[1] Its bifunctional nature, featuring

a reactive anhydride group and an electron-withdrawing nitro group, makes it a versatile

precursor in organic synthesis.[2]

Chemical and Physical Properties
The key physicochemical properties of 4-Nitrophthalic anhydride are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b141840?utm_src=pdf-interest
https://www.benchchem.com/product/b141840?utm_src=pdf-body
https://www.benchchem.com/product/b141840?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273152/
https://www.researchgate.net/publication/352893887_Design_Synthesis_and_Activity_Evaluation_of_New_Phthalazinone_PARP_Inhibitors
https://www.benchchem.com/product/b141840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 5466-84-2 [3]

Molecular Formula C₈H₃NO₅ [3]

Molecular Weight 193.11 g/mol [3][4]

Appearance
Off-white to light yellow-brown

powder
[5]

Melting Point 116-120 °C [5][6][7]

Boiling Point 396.5 ± 25.0 °C at 760 mmHg [7]

Density 1.7 ± 0.1 g/cm³ [7]

Solubility

Soluble in hot alcohol, hot

acetic acid, and acetone;

insoluble in water. Reacts with

water.

[4][5]

IUPAC Name 5-nitro-2-benzofuran-1,3-dione [4]

Safety and Handling
4-Nitrophthalic anhydride is classified as a hazardous substance, causing skin, eye, and

respiratory irritation.[8] It is crucial to handle this compound in a well-ventilated area, using

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust

mask.[8] The compound is sensitive to moisture and should be stored in a tightly sealed

container in a dry environment.[9] It is incompatible with strong oxidizing agents, acids, bases,

alcohols, and amines.[5]

Role in Drug Development: Synthesis of PARP
Inhibitors
A primary application of 4-Nitrophthalic anhydride in modern drug development is as a key

building block for the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors.[2][5] PARP

inhibitors are a class of targeted cancer therapies that exploit the concept of synthetic lethality,
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particularly effective in cancers with mutations in DNA repair genes like BRCA1 and BRCA2.

[10][11]

Signaling Pathway: PARP Inhibition and Synthetic
Lethality
PARP enzymes are crucial for the repair of single-strand DNA breaks (SSBs).[10] In healthy

cells, if PARP is inhibited, these SSBs can escalate to more lethal double-strand breaks (DSBs)

during DNA replication.[11] These DSBs are then repaired by the homologous recombination

(HR) pathway, which relies on functional BRCA1 and BRCA2 proteins. However, in cancer cells

with BRCA mutations, the HR pathway is deficient. The inhibition of PARP in these cells leads

to an accumulation of unrepaired DSBs, ultimately triggering cell death.[10] This selective

killing of cancer cells while sparing healthy cells is known as synthetic lethality.[11]
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Mechanism of PARP inhibition leading to synthetic lethality in BRCA-mutated cancer cells.

Experimental Workflow: Synthesis of a Benzimidazole
PARP Inhibitor
4-Nitrophthalic anhydride is a precursor for synthesizing benzimidazole-based PARP

inhibitors, such as ABT-472.[5] The general workflow involves the reaction of 4-Nitrophthalic
anhydride with an appropriate diamine to form a nitrophthalimide intermediate, which then

undergoes further transformations to yield the final PARP inhibitor.
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General workflow for the synthesis of a PARP inhibitor using 4-Nitrophthalic anhydride.

Experimental Protocols for Synthesis
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There are several established methods for the synthesis of 4-Nitrophthalic anhydride. The

choice of method may depend on the available starting materials, desired purity, and scale of

the reaction.

Method 1: Dehydration of 4-Nitrophthalic Acid
This method involves the dehydration of 4-nitrophthalic acid using a dehydrating agent like

acetic anhydride.[12]

Materials:

4-Nitrophthalic acid (21.1 g)

Acetic anhydride (50.0 g)

Chloroform (for recrystallization)

Procedure:

A mixture of 4-nitrophthalic acid and acetic anhydride is heated at reflux for 6 hours.

After reflux, acetic acid is removed by distillation at atmospheric pressure.

The excess acetic anhydride is then removed by distillation under reduced pressure (15

mm Hg), ensuring the flask temperature does not exceed 120°C.

This yields crude 4-Nitrophthalic anhydride with a melting point of 114-116°C.

The crude product is recrystallized from chloroform to afford a purified product with a

melting point of 123-124°C (93% yield).[12]

Method 2: Hydrolysis of 4-Nitrophthalimide and
Dehydration
This protocol starts from 4-nitrophthalimide, which is first hydrolyzed to the corresponding

diacid and then dehydrated.[5][12]

Materials:
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4-Nitrophthalimide

Sodium hydroxide solution

Nitric acid

Diethyl ether

Procedure:

Add 4-nitrophthalimide to a sodium hydroxide solution.

Heat the mixture to a boil and maintain for 15 minutes to achieve hydrolysis.

Adjust the pH of the solution to 6-8 using nitric acid.

Add additional nitric acid and boil for another 5 minutes.

Cool the solution and filter.

Extract the filtrate with diethyl ether.

Dry the ether extract and evaporate the solvent to precipitate crystals of 4-Nitrophthalic
anhydride (Yield: 95%).[5]

Other Applications
Beyond its critical role in synthesizing PARP inhibitors, 4-Nitrophthalic anhydride is a

valuable intermediate in other fields, highlighting its versatility.
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Key application areas of 4-Nitrophthalic anhydride.

High-Performance Polymers: It is used in the synthesis of polymers like polyetherimides,

which are valued for their high thermal stability and mechanical strength, finding use in the

aerospace and electronics industries.[9]

Dyes and Pigments: The compound serves as a precursor for high-performance pigments

and fluorescent dyes, including isothiocyanate derivatives used in biological imaging.[2][9]

Agrochemicals: It is an intermediate in the production of certain herbicides and fungicides.[1]

This guide underscores the significance of 4-Nitrophthalic anhydride as a versatile and

crucial intermediate in both pharmaceutical research and materials science. Its well-defined

properties and reactivity continue to make it a compound of high interest for developing

innovative solutions in medicine and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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